N-[[1-(4-Methylphenyl)pyrrolidin-2-yl]methyl]prop-2-enamide

• IUPAC Name: N-[[1-(4-methylphenyl)pyrrolidin-2-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C15H20N2O/c1-3-15(18)16-11-14-5-4-10-17(14)13-8-6-12(2)7-9-13/h3,6-9,14H,1,4-5,10-11H2,2H3,(H,16,18)
• InChI Key: RYJRARUQWBXELA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCCC2CNC(=O)C=C
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol

Description

“N-[[1-(4-Methylphenyl)pyrrolidin-2-yl]methyl]prop-2-enamide” is a compound that belongs to the class of organic compounds known as N-acylpyrrolidines. The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of this compound can be achieved through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. For example, Asano et al. synthesized 4-(pyrrolidin-1-yl)benzonitrile derivatives as selective androgen receptor modulators (SARMs) by optimizing the structure of previously reported 1-(4-cyano-1-naphthyl)-2,3-disubstituted pyrrolidine derivatives.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms. The structure is further characterized by sp3-hybridization, contributing to the stereochemistry of the molecule, and increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The chemical reactions involving this compound are influenced by steric factors and the spatial orientation of substituents. Different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by its molecular structure, particularly the pyrrolidine ring. The ring allows efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional (3D) coverage due to the non-planarity of the ring.

Future Directions

The future directions in the research of this compound could involve further exploration of its biological activity and potential therapeutic applications. The design of new pyrrolidine compounds with different biological profiles could also be a promising direction.